Cas no 1557912-24-9 (1-(trifluoromethyl)-1H-imidazole-2-carboxylic acid)

• Product Name: 1-(trifluoromethyl)-1H-imidazole-2-carboxylic acid
• CAS No: 1557912-24-9
• MF: C₅H₃F₃N₂O₂
• MW: 180.084731340408
• CID: 6192758
• PubChem ID: 112712291
• Update Time: 2025-06-15

1-(trifluoromethyl)-1H-imidazole-2-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 1-(trifluoromethyl)-1H-imidazole-2-carboxylic acid
• 1557912-24-9
• EN300-22852409

• Inchi： 1S/C5H3F3N2O2/c6-5(7,8)10-2-1-9-3(10)4(11)12/h1-2H,(H,11,12)
• InChI Key： IAEJKWGNADOVJE-UHFFFAOYSA-N
• SMILES： FC(N1C=CN=C1C(=O)O)(F)F

Computed Properties

• Exact Mass: 180.01466183g/mol
• Monoisotopic Mass: 180.01466183g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 194
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1
• Topological Polar Surface Area: 55.1Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Imidazoles Substituted imidazoles

Additional information on 1-(trifluoromethyl)-1H-imidazole-2-carboxylic acid

Comprehensive Overview of 1-(Trifluoromethyl)-1H-imidazole-2-carboxylic Acid (CAS No. 1557912-24-9)

1-(Trifluoromethyl)-1H-imidazole-2-carboxylic acid (CAS No. 1557912-24-9) is a fluorinated heterocyclic compound that has garnered significant attention in pharmaceutical and agrochemical research due to its unique structural and electronic properties. The presence of the trifluoromethyl group (-CF₃) enhances the molecule's lipophilicity, metabolic stability, and bioavailability, making it a valuable building block in drug discovery. This compound belongs to the imidazole carboxylic acid derivatives family, which is widely explored for its potential in designing enzyme inhibitors, antimicrobial agents, and functional materials.

In recent years, the demand for fluorinated imidazole derivatives has surged, driven by their applications in medicinal chemistry. Researchers are particularly interested in CAS No. 1557912-24-9 for its role in synthesizing bioactive molecules targeting diseases such as cancer, inflammation, and infectious disorders. The compound's carboxylic acid moiety allows for further derivatization, enabling the creation of amides, esters, and other functionalized analogs. This versatility aligns with the growing trend of structure-activity relationship (SAR) studies in drug development, where small structural modifications can significantly impact efficacy and selectivity.

The synthesis of 1-(trifluoromethyl)-1H-imidazole-2-carboxylic acid typically involves multi-step organic reactions, including cyclization and fluorination processes. Advanced techniques such as microwave-assisted synthesis and flow chemistry have been employed to improve yield and reduce reaction times, addressing the industry's focus on sustainable and efficient methodologies. Analytical characterization using NMR spectroscopy, HPLC, and mass spectrometry ensures high purity, which is critical for applications in regulated industries like pharmaceuticals.

From an industrial perspective, CAS No. 1557912-24-9 is often discussed in the context of green chemistry and process optimization. Companies are investing in catalytic systems and solvent-free reactions to minimize environmental impact while maintaining cost-effectiveness. This aligns with global initiatives such as the UN Sustainable Development Goals (SDGs), particularly Goal 12 (Responsible Consumption and Production). Additionally, the compound's potential in electronic materials, such as organic semiconductors, has sparked interest in materials science communities.

Frequently asked questions about 1-(trifluoromethyl)-1H-imidazole-2-carboxylic acid include its stability under various pH conditions, compatibility with common coupling reagents in peptide synthesis, and commercial availability in bulk quantities. Suppliers often highlight its storage recommendations (e.g., anhydrous conditions at -20°C) to ensure long-term stability. As the scientific community continues to explore imidazole-based therapeutics, this compound remains a key subject in patents and peer-reviewed publications, reflecting its enduring relevance in innovation pipelines.